Cas no 659736-91-1 (2-amino-6-bromo-1,2,3,4-tetrahydronaphthalene-2-carboxylic acid)

• Product Name: 2-amino-6-bromo-1,2,3,4-tetrahydronaphthalene-2-carboxylic acid
• CAS No: 659736-91-1
• MF: C₁₁H₁₂BrNO₂
• MW: 270.122482299805
• CID: 962890
• PubChem ID: 57352291
• Update Time: 2025-10-29

2-amino-6-bromo-1,2,3,4-tetrahydronaphthalene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-1,2,3,4-tetrahydro-6-bromo-2-naphthalene carboxylic acid
• 2-amino-6-bromo-3,4-dihydro-1H-naphthalene-2-carboxylic acid
• 2-AMINO-1,2,3,4TETRAHYDRO-6-BROMO-2-NAPHTALENE CARBOXYLIC ACID
• 2-AMINO-6-BROMO-1,2,3,4-TETRAHYDRONAPHTHALENE-2-CARBOXYLIC ACID
• EN300-150920
• AKOS012940852
• 2-Amino-6-bromo-tetralin-2-carboxylic acid
• MFCD08063239
• AB43481
• DTXSID60722498
• 659736-91-1
• SCHEMBL16605597
• 2-amino-6-bromo-1,2,3,4-tetrahydronaphthalene-2-carboxylic acid

• Inchi： 1S/C11H12BrNO2/c12-9-2-1-8-6-11(13,10(14)15)4-3-7(8)5-9/h1-2,5H,3-4,6,13H2,(H,14,15)
• InChI Key： HPBZJDQUTPFAHY-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)CCC(C(=O)O)(C2)N

Computed Properties

• Exact Mass: 269.00500
• Monoisotopic Mass: 269.00514g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 63.3Ų

Experimental Properties

• PSA: 63.32000
• LogP: 2.42020

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenecarboxylic acids and derivatives Naphthalenecarboxylic acids

Additional information on 2-amino-6-bromo-1,2,3,4-tetrahydronaphthalene-2-carboxylic acid

Comprehensive Overview of 2-amino-6-bromo-1,2,3,4-tetrahydronaphthalene-2-carboxylic acid (CAS No. 659736-91-1)

2-amino-6-bromo-1,2,3,4-tetrahydronaphthalene-2-carboxylic acid (CAS No. 659736-91-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. This compound belongs to the class of tetrahydronaphthalene derivatives, which are widely studied for their potential applications in drug discovery and material science. The presence of both amino and carboxylic acid functional groups in its structure makes it a versatile intermediate for synthesizing more complex molecules.

In recent years, the demand for 2-amino-6-bromo-1,2,3,4-tetrahydronaphthalene-2-carboxylic acid has increased, particularly in the field of medicinal chemistry. Researchers are exploring its potential as a building block for small molecule therapeutics, especially in the development of central nervous system (CNS) drugs. Its brominated aromatic ring system allows for further functionalization, making it a valuable candidate for structure-activity relationship (SAR) studies. Additionally, its tetrahydronaphthalene core is structurally similar to several bioactive natural products, which further enhances its relevance in drug design.

The synthesis of 2-amino-6-bromo-1,2,3,4-tetrahydronaphthalene-2-carboxylic acid typically involves multi-step organic reactions, including bromination, reduction, and amination processes. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are employed to ensure its purity and structural integrity. Given its potential applications, this compound is often discussed in the context of green chemistry and sustainable synthesis, as researchers aim to minimize environmental impact while maintaining high yields.

One of the most frequently asked questions about 2-amino-6-bromo-1,2,3,4-tetrahydronaphthalene-2-carboxylic acid revolves around its solubility and stability under various conditions. Studies indicate that it exhibits moderate solubility in polar organic solvents such as dimethyl sulfoxide (DMSO) and methanol, but limited solubility in water. Its stability is generally high under inert atmospheres, though prolonged exposure to light or moisture should be avoided to prevent degradation. These properties are critical for its handling and storage in laboratory settings.

Another area of interest is the compound's potential role in catalysis and material science. Its amino-carboxylic acid moiety can act as a ligand for metal ions, making it useful in the design of heterogeneous catalysts. Furthermore, its aromatic system and functional groups allow for incorporation into polymeric materials or coordination polymers, which are being investigated for applications in sensors and electronic devices. This versatility aligns with the growing trend of multi-functional materials in advanced technologies.

From a commercial perspective, 2-amino-6-bromo-1,2,3,4-tetrahydronaphthalene-2-carboxylic acid is available through specialized chemical suppliers, often in small quantities for research purposes. Its price and availability can vary depending on the purity grade and scale of production. Researchers are advised to verify the certificate of analysis (CoA) provided by suppliers to ensure compliance with their experimental requirements. The compound's niche applications mean that it is often customized for specific projects, highlighting the importance of collaboration between chemists and suppliers.

In conclusion, 2-amino-6-bromo-1,2,3,4-tetrahydronaphthalene-2-carboxylic acid (CAS No. 659736-91-1) is a promising compound with diverse applications in pharmaceutical research, catalysis, and material science. Its unique structural features and functional groups make it a valuable tool for scientists exploring new frontiers in chemistry. As interest in tailored organic intermediates continues to grow, this compound is likely to remain a focal point in innovative research and development efforts.